Cas no 117210-12-5 (Anemarrhenasaponin A2)
Anemarrhenasaponin A2 structure
Product Name:Anemarrhenasaponin A2
Anemarrhenasaponin A2 Chemical and Physical Properties
Names and Identifiers
-
- 25(S)-schidigera-saponin F2
- 3-O-beta-D-glucopyranosyl-(1->2)-beta-D-galactopyranosyl-5beta(25S)-spirostan-2beta,3beta-diol
- anemarrhenasaponin A2
- markogenin diglycoside
- markogenin glucosylgalactopyranoside
- markogenin-3-O-beta-D-glucopyranosyl(1-2)O-beta-D-galactopyranoside
- timosaponin A2
- Schidigerasaponin F2
- Timosaponin AII
- 117210-12-5
- (2R,3S,4R,5R,6S)-2-[(2S,3S,4R,5S,6S)-4,5-Dihydroxy-6-(hydroxymethyl)-2-[(6S,7R,16S)-15-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- (2R,3S,4R,5R,6S)-2-[(2S,3S,4R,5S,6S)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(6S,16S)-15-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- Anemarrhenasaponin A2
-
- Inchi： InChI=1S/C39H64O14/c1-17-7-10-39(48-16-17)18(2)28-25(53-39)12-22-20-6-5-19-11-24(23(42)13-38(19,4)21(20)8-9-37(22,28)3)49-36-34(32(46)30(44)27(15-41)51-36)52-35-33(47)31(45)29(43)26(14-40)50-35/h17-36,40-47H,5-16H2,1-4H3/t17?,18?,19?,20?,21?,22?,23?,24-,25?,26-,27-,28?,29-,30+,31+,32+,33-,34-,35+,36-,37?,38?,39-/m0/s1
- InChI Key： ZGVRGXGXZKITGK-YLKXKUIGSA-N
- SMILES： CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CC(C(C6)OC7C(C(C(C(O7)CO)O)O)OC8C(C(C(C(O8)CO)O)O)O)O)C)C)C)OC1
Computed Properties
- Exact Mass: 756.42960671 g/mol
- Monoisotopic Mass: 756.42960671 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 53
- Rotatable Bond Count: 6
- Complexity: 1310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 11
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 756.9
- XLogP3: 2.3
- Topological Polar Surface Area: 217Ų
Anemarrhenasaponin A2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N7614-1mg |
Anemarrhenasaponin A2 |
117210-12-5 | 1mg |
￥1400 | 2022-08-31 | ||
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1594-10mg |
Anemarrhenasaponin A2 |
117210-12-5 | HPLC≥98% | 10mg |
￥1800元 | 2023-09-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A33770-10mg |
25(S)-schidigera-saponin F2 |
117210-12-5 | ,HPLC≥98% | 10mg |
¥1708.0 | 2023-09-09 | |
| Aaron | AR01V3J2-10mg |
Anemarrhenasaponin A2 |
117210-12-5 | 98% | 10mg |
$218.00 | 2025-02-11 |
Anemarrhenasaponin A2 Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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